Cas no 953935-90-5 (N-2-(2-phenylmorpholin-4-yl)ethylfuran-2-carboxamide)

• Product Name: N-2-(2-phenylmorpholin-4-yl)ethylfuran-2-carboxamide
• CAS No: 953935-90-5
• MF: C₁₇H₂₀N₂O₃
• MW: 300.352304458618
• CID: 5763033
• PubChem ID: 16892438
• Update Time: 2025-06-15

N-2-(2-phenylmorpholin-4-yl)ethylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024490822
• N-(2-(2-phenylmorpholino)ethyl)furan-2-carboxamide
• SR-01000920014
• SR-01000920014-1
• F5022-0048
• 953935-90-5
• VU0630041-1
• N-[2-(2-phenylmorpholin-4-yl)ethyl]furan-2-carboxamide
• N-2-(2-phenylmorpholin-4-yl)ethylfuran-2-carboxamide

• Inchi： 1S/C17H20N2O3/c20-17(15-7-4-11-21-15)18-8-9-19-10-12-22-16(13-19)14-5-2-1-3-6-14/h1-7,11,16H,8-10,12-13H2,(H,18,20)
• InChI Key： KHJZQTSXZJDGQF-UHFFFAOYSA-N
• SMILES： O1CCN(CCNC(C2=CC=CO2)=O)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 300.14739250g/mol
• Monoisotopic Mass: 300.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.7Ų

Additional information on N-2-(2-phenylmorpholin-4-yl)ethylfuran-2-carboxamide

N-2-(2-Phenylmorpholin-4-yl)ethylfuran-2-carboxamide: An Emerging Compound in Medicinal Chemistry

N-2-(2-Phenylmorpholin-4-yl)ethylfuran-2-carboxamide (CAS No. 953935-90-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of morpholine derivatives and is characterized by its furan ring and phenyl substituent, which contribute to its diverse biological activities.

The chemical structure of N-2-(2-Phenylmorpholin-4-yl)ethylfuran-2-carboxamide is composed of a furan ring linked to a morpholine moiety through an ethyl chain, with a phenyl group attached to the morpholine ring. This intricate arrangement provides the molecule with a combination of hydrophobic and hydrophilic properties, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of N-2-(2-Phenylmorpholin-4-yl)ethylfuran-2-carboxamide in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects, which may be attributed to its ability to modulate specific neurotransmitter systems and reduce oxidative stress. These findings suggest that N-2-(2-Phenylmorpholin-4-yl)ethylfuran-2-carboxamide could be a valuable lead compound for the development of new drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, N-2-(2-Phenylmorpholin-4-yl)ethylfuran-2-carboxamide has also demonstrated promising antitumor activity. Preclinical studies have indicated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this antitumor effect is thought to involve the induction of apoptosis and the inhibition of angiogenesis, which are critical processes in cancer progression.

The pharmacokinetic profile of N-2-(2-Phenylmorpholin-4-yl)ethylfuran-2-carboxamide has been extensively studied to assess its suitability for clinical use. Results from animal models have shown that this compound exhibits good oral bioavailability and a favorable distribution profile, with significant accumulation in target tissues such as the brain and tumor sites. These properties make it an attractive candidate for further development as a therapeutic agent.

To further explore the therapeutic potential of N-2-(2-Phenylmorpholin-4-yl)ethylfuran-2-carboxamide, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and optimal dosing regimens of this compound in human subjects. Preliminary data from phase I trials have indicated that N-2-(2-Phenylmorpholin-4-yl)ethylfuran-2-carboxamide is well-tolerated at various dose levels, with no significant adverse effects reported.

In conclusion, N-2-(2-Phenylmorpholin-4-y l)ethylfuran - 2 - carboxamide (CAS No. 953935 - 90 - 5) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.